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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: DosatiLink-1
Cat. No.: S12863473

DosatiLink-1 Substance Information

The table below summarizes the core identifying information for DesatiLink-1 found in the search results

[1].
Property Description
Bioactivity Abelson murine leukemia (ABL) enzyme inhibitor [1].
CAS Number 2941512-37-2 [1].
Chemical C69H93CI2F2N13017S [1].
Formula
Molar Mass 1517.52 g/mol [1].
Transport & Room temperature in continental US (may vary elsewhere). Store under the
Storage recommended conditions in the provided Certificate of Analysis [1].

Suggested Framework for Your Support Center

Since public sources lack detailed methodologies, your technical support center should be built on the

manufacturer's proprietary data. Here is a proposed structure and some general guidance based on
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established laboratory practices [2] [3].

1. Frequently Asked Questions (FAQs)

e What is the recommended solvent for preparing a 10mM stock solution of DosatiLink-1? (This
would detail solubility in DMSO, water, etc.)

¢ What is the typical purity analysis result (e.g., HPLC) for a standard batch? (This would include
expected chromatogram profiles and acceptance criteria).

¢ How many freeze-thaw cycles are the stock solutions stable for?

2. Troubleshooting Guides for Common Experimental Issues Adopt a systematic approach to

troubleshooting [2]:

¢ Unexpectedly Low Bioactivity:
o Check Assumptions: Verify the experimental design and hypothesis are sound [2].
o Review Methods: Confirm the reagent was stored correctly and is not past its effective date.
Check equipment calibration and the functionality of positive/negative controls [2].
o Test Alternatives: Repeat the assay with a fresh aliquot or a different lot of the compound to
rule out reagent degradation [2].
¢ Inconsistent Results Between Replicates:
o Review Methods: Ensure the compound was thoroughly mixed and dispensed accurately.
Check for sample contamination or inconsistencies in cell viability/passage number if it's a cell-
based assay [2].
o Document Process: Keep a detailed record of all steps to identify any deviations [2].

3. Essential Data Quality Control Tables For each batch, your internal guides should include a QC table

like the one below. The specific values and tests would come from your quality control lab.

QC Metric Acceptance Criteria Result for Batch: XYZ123
Purity (HPLC) > 98% 98.7%

Water Content (KF) <0.5% 0.2%

Heavy Metals <10 ppm <5 ppm

Appearance White to off-white solid Off-white solid

Bioassay (IC50) 5-15nM 8 nM
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How to Proceed and an Experimental Workflow
Diagram

Given the lack of public data, your most reliable path is to contact the manufacturer directly. The search
results indicated a sales email (peptidedb@qq. com), which could be your starting point for requesting

detailed technical documentation, certificates of analysis, and application notes [1].

The following Graphviz diagram outlines a generic, high-level workflow for an inhibitor experiment, which

you can adapt once you have the specific protocols for DesatiLink-1.
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Experimental Workflow for Inhibitor Assay

Start Experiment
Prepare Reagents

Cell Seeding
and Incubation

Apply DosatiLink-1
Dilution Series

Incubate
(Specified Duration)

Perform Assay
(e.q., Viability, Phosphorylation)

Data Collection
and Analysis

Interpret Results

& QC Check

Click to download full resolution via product page

Generic experimental workflow for an inhibitor assay. Specific incubation times, concentrations, and assay

types must be defined based on the official DosatiLink-1 protocol.

Need Custom Synthesis?
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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